Cas no 2248340-35-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate
• CAS No: 2248340-35-2
• MF: C₁₇H₉NO₅
• MW: 307.257064580917
• CID: 6462017
• PubChem ID: 165761544
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248340-35-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate
• EN300-6515446

• Inchi： 1S/C17H9NO5/c19-15-11-6-1-2-7-12(11)16(20)18(15)23-17(21)13-9-22-14-8-4-3-5-10(13)14/h1-9H
• InChI Key： HKBUSUTZUZPSOY-UHFFFAOYSA-N
• SMILES： O(C(C1=COC2C=CC=CC1=2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 307.04807239g/mol
• Monoisotopic Mass: 307.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate (CAS No. 2248340-35-2) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate, identified by its CAS number 2248340-35-2, represents a fascinating molecular scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative exhibits a unique structural configuration characterized by the presence of both dioxo and benzofuran moieties, which endow it with distinct chemical and biological properties. The intricate interplay between these functional groups has positioned this compound as a promising candidate for further exploration in drug discovery and mechanistic studies.

Recent advancements in the synthesis and characterization of this compound have revealed its potential as a versatile building block for the development of novel therapeutic agents. The dioxo group, also known as a diketone moiety, is well-known for its ability to participate in various organic transformations, including condensation reactions and Michael additions, which are pivotal in constructing complex molecular architectures. In contrast, the benzofuran segment introduces aromatic stability while allowing for selective functionalization at the 3-position of the furan ring. This dual functionality has been exploited to design molecules with enhanced binding affinity and metabolic stability, key attributes for successful drug candidates.

The significance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate (CAS No. 2248340-35-2) is further underscored by its reported applications in modulating biological pathways associated with inflammation, cancer, and neurodegeneration. Emerging research indicates that derivatives of this scaffold can interact with specific enzymes and receptors, thereby influencing cellular signaling cascades. For instance, studies have demonstrated that certain analogs exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammatory responses. The precise tuning of the molecular structure has allowed researchers to fine-tune potency and selectivity, minimizing off-target effects.

The synthetic methodologies employed in the preparation of this compound have also been refined to achieve high yields and purity levels, making it accessible for large-scale applications in both academic and industrial settings. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in constructing the isoindole core, while protecting group strategies have been utilized to ensure regioselective functionalization at critical positions. These advancements not only facilitate the synthesis of this compound but also pave the way for exploring related derivatives with tailored properties.

From a mechanistic perspective, the reactivity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate (CAS No. 2248340-35-2) has been extensively studied to unravel its mode of action in biological systems. Computational modeling has played a crucial role in predicting how this molecule interacts with target proteins at an atomic level. These simulations have provided insights into key binding residues and hydrogen bonding networks that contribute to its efficacy. Additionally, experimental approaches such as X-ray crystallography have been employed to visualize the compound’s binding pocket in high resolution, further validating computational predictions.

The integration of cutting-edge technologies like machine learning has also accelerated the discovery process by identifying novel analogs with enhanced pharmacological profiles. By leveraging large datasets containing structural and activity information, artificial intelligence algorithms can predict promising derivatives before they are synthesized in the lab. This approach has already led to several high-throughput screening campaigns focused on expanding the chemical space around this scaffold. Such innovations highlight the interdisciplinary nature of modern drug discovery, where computational chemistry complements traditional experimental methods.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzofuran-3-carboxylate (CAS No. 2248340-35-2) stands out as a structurally intriguing compound with broad implications for chemical biology and medicinal chemistry. Its unique combination of functional groups offers a rich platform for designing molecules with therapeutic potential across multiple disease areas. As research continues to uncover new synthetic strategies and biological activities associated with this scaffold,its relevance is expected to grow further, driving innovation in both academic research laboratories and pharmaceutical companies alike.